Cas no 13365-26-9 (Dimethyl 3-nitrophthalate)

Dimethyl 3-nitrophthalate structure
Dimethyl 3-nitrophthalate structure
Product Name:Dimethyl 3-nitrophthalate
CAS No:13365-26-9
MF:C10H9NO6
MW:239.181563138962
MDL:MFCD00017184
CID:86918
PubChem ID:354334886
Update Time:2025-04-18

Dimethyl 3-nitrophthalate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 3-nitrophthalate
    • 3-Nitrophthalic acid dimethyl ester
    • dimethyl 3-nitrobenzene-1,2-dicarboxylate
    • 3-Nitro-phthalsaeure-dimethylester
    • dimethyl 3-nitro-phthalate
    • HMS542N19
    • NSC 68806
    • 3-NITRO-1,2-PHTHALIC ACID DIMETHYL ESTER
    • 3-nitrobenzene-1,2-dicarboxylic acid dimethyl ester
    • 1,2-BENZENEDICARBOXYLIC ACID, 3-NITRO-, 1,2-DIMETHYL ESTER
    • 3-nitro-phthalic Acid Dimethyl Ester
    • NSC68806
    • dimethyl nitrophthalate
    • Dimethyl3-nitrophthalate
    • Maybridge1_000481
    • MLQMIKSBTAZNBK-UHFFFAOYSA-N
    • 3587AH
    • VZ31892
    • FT-0625112
    • Q63409697
    • AKOS003619110
    • 13365-26-9
    • D5310
    • SR-01000388839
    • SR-01000388839-1
    • EU-0033382
    • 1,2-dimethyl 3-nitrobenzene-1,2-dicarboxylate
    • MFCD00017184
    • FT-0625033
    • SR-01000388839-2
    • SY234670
    • AB10266
    • AS-58514
    • DTXSID20290461
    • methyl-2-(methoxycarbonyl)-3-nitrobenzoate
    • NSC-68806
    • CS-M2983
    • SCHEMBL50994
    • CCG-46234
    • 1,2-DIMETHYL 3-NITROPHTHALATE
    • DB-042193
    • FD69915
    • MDL： MFCD00017184
    • Inchi： 1S/C10H9NO6/c1-16-9(12)6-4-3-5-7(11(14)15)8(6)10(13)17-2/h3-5H,1-2H3
    • InChI Key： MLQMIKSBTAZNBK-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C(=CC=CC=1C(=O)OC)[N+](=O)[O-])=O
    • BRN： 1885570

Computed Properties

  • Exact Mass: 239.04300
  • Monoisotopic Mass: 239.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 98.4
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Cream
  • Density: 1.35
  • Melting Point: 66.0 to 70.0 deg-C
  • Boiling Point: 314.6°Cat760mmHg
  • Flash Point: 134.3°C
  • Refractive Index: 1.549
  • PSA: 98.42000
  • LogP: 1.69120
  • Solubility: Insoluble in water

Dimethyl 3-nitrophthalate Security Information

Dimethyl 3-nitrophthalate Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl 3-nitrophthalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 13365-26-9 98%
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 192.00 USD 2021-06-15
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TRC
D460230-100mg
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TRC
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Dimethyl 3-nitrophthalate Production Method

Dimethyl 3-nitrophthalate Suppliers

ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
(CAS:13365-26-9)Dimethyl 3-nitrophthalate
Order Number:AC009
Stock Status:in Stock
Quantity:25kg
Purity:99%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13365-26-9)Dimethyl 3-nitrophthalate
Order Number:A806658
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:45
Price ($):214.0/718.0
Email:sales@amadischem.com

Dimethyl 3-nitrophthalate Related Literature

13365-26-9 (Dimethyl 3-nitrophthalate) Related Products

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ASIACHEM I&E (JIANGSU) CO., LTD
(CAS:13365-26-9)Dimethyl 3-nitrophthalate
AC009
Purity:99%
Quantity:25kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:13365-26-9)Dimethyl 3-nitrophthalate
A806658
Purity:99%/99%
Quantity:25g/100g
Price ($):214.0/718.0
Email